Cas no 61938-55-4 (1,2,3-Oxathiazolidin-4-one, 3-(4-chlorophenyl)-5-methyl-, 2-oxide)

• Product Name: 1,2,3-Oxathiazolidin-4-one, 3-(4-chlorophenyl)-5-methyl-, 2-oxide
• CAS No: 61938-55-4
• MF: C₉H₈ClNO₃S
• MW: 245.682720184326
• CID: 462862
• PubChem ID: 12379281
• Update Time: 2025-04-19

1,2,3-Oxathiazolidin-4-one, 3-(4-chlorophenyl)-5-methyl-, 2-oxide Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Oxathiazolidin-4-one, 3-(4-chlorophenyl)-5-methyl-, 2-oxide
• 3-(4-chlorophenyl)-5-methyl-2-oxooxathiazolidin-4-one
• 3-(4-Chlorophenyl)-5-methyl-1,2lambda~4~,3-oxathiazolidine-2,4-dione
• 61938-55-4
• DTXSID00495356

• Inchi： 1S/C9H8ClNO3S/c1-6-9(12)11(15(13)14-6)8-4-2-7(10)3-5-8/h2-6H,1H3
• InChI Key： KQEQTMQWNGZLBQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C(C)OS1=O)=O

Computed Properties

• Exact Mass: 244.99144
• Monoisotopic Mass: 244.9913420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• PSA: 46.61